Cas no 105544-35-2 (1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro-3-ethyl-)

1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro-3-ethyl- structure
105544-35-2 structure
Product Name:1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro-3-ethyl-
CAS No:105544-35-2
MF:C9H9ClN2O2
MW:212.632961034775
CID:1154760
PubChem ID:4190065
Update Time:2025-04-20

1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro-3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro-3-ethyl-
    • 7-Chloro-3-ethyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
    • AKOS024371733
    • 105544-35-2
    • Inchi: 1S/C9H9ClN2O2/c1-2-7-8(13)12-6-3-5(10)4-11-9(6)14-7/h3-4,7H,2H2,1H3,(H,12,13)
    • InChI Key: YEDDJHSXROFYOL-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C2C(=C1)NC(C(CC)O2)=O

Computed Properties

  • Exact Mass: 212.03537
  • Monoisotopic Mass: 212.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.22
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